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Compound of Interest

Compound Name: 2-Methylheptanal

Cat. No.: B049883 Get Quote

An In-depth Technical Guide to the Solubility of 2-Methylheptanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Methylheptanal
in water and various organic solvents. The document details its physicochemical properties,

presents available solubility data, outlines experimental protocols for solubility determination,

and includes a workflow diagram for these procedures.

Introduction to 2-Methylheptanal
2-Methylheptanal (C₈H₁₆O) is an aliphatic aldehyde known for its characteristic fatty, green,

and citrus-like odor.[1][2][3][4] It is primarily utilized in the fragrance and flavor industries.

Understanding its solubility is crucial for its application in various formulations, for assessing its

environmental fate, and for its potential use in chemical synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methylheptanal is provided in the table

below. These properties are essential for understanding its solubility behavior.
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Property Value Reference

Molecular Formula C₈H₁₆O [1][3]

Molecular Weight 128.21 g/mol [3]

Appearance Clear colorless liquid [1]

Boiling Point 163 °C at 760 mmHg [1]

Melting Point -76 °C [1]

Density 0.809 g/cm³ [1]

Vapor Pressure 2.11 mmHg at 25°C [1]

Flash Point 42.2 °C [1]

logP (Octanol-Water Partition

Coefficient)
2.7 [4]

Solubility of 2-Methylheptanal
The solubility of an aldehyde is influenced by its ability to form hydrogen bonds with the solvent

and by the length of its alkyl chain. While aldehydes can accept hydrogen bonds via the

carbonyl oxygen, they lack a hydrogen bond donor. As the alkyl chain length increases, the

nonpolar character of the molecule dominates, leading to decreased solubility in polar solvents

like water.

Solubility in Water
2-Methylheptanal is described as being slightly soluble in water.[1] This is consistent with the

general trend for aldehydes, where solubility in water decreases as the carbon chain length

increases beyond four or five carbons. The relatively long seven-carbon chain with a methyl

branch in 2-Methylheptanal limits its miscibility with water.

Solubility in Organic Solvents
2-Methylheptanal is generally soluble in many common organic solvents, particularly those

with lower polarity. Based on the principle of "like dissolves like," it is expected to be miscible

with alcohols, ethers, ketones, and hydrocarbon solvents.
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Solvent Polarity Expected Solubility

Water High Slightly soluble

Methanol High Soluble

Ethanol High Soluble

Acetone Medium Soluble

Diethyl Ether Low Soluble

Chloroform Low Soluble

Toluene Low Soluble

Hexane Low Soluble

Experimental Protocols for Solubility Determination
Standardized methods are employed to quantitatively determine the solubility of chemical

substances. Below are detailed methodologies for assessing the solubility of 2-Methylheptanal
in aqueous and organic media.

Determination of Water Solubility (Adapted from OECD
Guideline 105)
The OECD Guideline 105 provides two primary methods for determining water solubility: the

flask method and the column elution method. Given that 2-Methylheptanal is a liquid, the flask

method is more appropriate.

Principle: A saturated solution of 2-Methylheptanal in water is prepared by mechanical shaking

at a constant temperature. The concentration of the aldehyde in the aqueous phase is then

determined by a suitable analytical method.

Apparatus:

Mechanical shaker in a thermostatically controlled water bath or a temperature-controlled

room.
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Glass vessels with sufficient volume.

Centrifuge with temperature control.

Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization

Detection - GC-FID).

Procedure:

An excess amount of 2-Methylheptanal is added to a known volume of deionized water in a

glass vessel.

The vessel is sealed and agitated in the thermostatically controlled shaker at a defined

temperature (e.g., 20°C) for a sufficient period to reach equilibrium (preliminary tests should

establish this time, typically 24-48 hours).

After equilibration, the mixture is centrifuged at the same temperature to separate the

undissolved aldehyde.

A sample of the clear aqueous supernatant is carefully removed.

The concentration of 2-Methylheptanal in the aqueous sample is determined using a

validated GC-FID method.

The experiment is repeated to ensure reproducibility.

Determination of Solubility in Organic Solvents
A general method for determining the solubility of a liquid in an organic solvent involves

preparing a saturated solution and quantifying the solute concentration.

Principle: An excess of 2-Methylheptanal is mixed with the organic solvent of interest at a

constant temperature until equilibrium is reached. The concentration of the aldehyde in the

resulting solution is then measured.

Apparatus:

Vials with screw caps.
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Constant temperature bath or incubator.

Vortex mixer or shaker.

Analytical balance.

Gas chromatograph (GC) or other suitable analytical instrument.

Procedure:

A known volume of the organic solvent is placed in a vial.

2-Methylheptanal is added dropwise until a slight excess is observed (e.g., a persistent

separate phase or cloudiness that does not disappear upon mixing).

The vial is sealed and placed in a constant temperature bath and agitated for a

predetermined time to ensure equilibrium.

The mixture is allowed to stand at the same temperature until any undissolved aldehyde has

settled.

A clear aliquot of the supernatant is carefully withdrawn.

This aliquot is then diluted with a known volume of a suitable solvent, and the concentration

of 2-Methylheptanal is determined by a calibrated analytical method such as GC.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

solubility of 2-Methylheptanal.
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Workflow for Solubility Determination of 2-Methylheptanal
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Aqueous Solubility (OECD 105) Organic Solvent Solubility
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Centrifuge to Separate Phases

Sample Aqueous Supernatant

Analyze by GC-FID

Calculate Solubility (e.g., g/L or mol/L)
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Caption: Workflow for determining the solubility of 2-Methylheptanal.
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Conclusion
2-Methylheptanal exhibits limited solubility in water and good solubility in a range of organic

solvents, a behavior consistent with its molecular structure. The experimental protocols outlined

in this guide provide a framework for obtaining precise quantitative solubility data, which is

essential for the effective formulation and application of this compound in various industrial and

research settings. The provided workflow diagram offers a clear visual representation of the

necessary steps for accurate solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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